1-Ethyl-3,5-diisopropylbenzene 1-Ethyl-3,5-diisopropylbenzene 1-Ethyl-3, 5-diisopropyl-benzene belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. 1-Ethyl-3, 5-diisopropyl-benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Ethyl-3, 5-diisopropyl-benzene has been primarily detected in urine. Within the cell, 1-ethyl-3, 5-diisopropyl-benzene is primarily located in the membrane (predicted from logP).
1-Ethyl-3,5-diisopropyl-benzene is an alkylbenzene.
Brand Name: Vulcanchem
CAS No.: 15181-13-2
VCID: VC21008199
InChI: InChI=1S/C14H22/c1-6-12-7-13(10(2)3)9-14(8-12)11(4)5/h7-11H,6H2,1-5H3
SMILES: CCC1=CC(=CC(=C1)C(C)C)C(C)C
Molecular Formula: C14H22
Molecular Weight: 190.32 g/mol

1-Ethyl-3,5-diisopropylbenzene

CAS No.: 15181-13-2

Cat. No.: VC21008199

Molecular Formula: C14H22

Molecular Weight: 190.32 g/mol

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1-Ethyl-3,5-diisopropylbenzene - 15181-13-2

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Description 1-Ethyl-3, 5-diisopropyl-benzene belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. 1-Ethyl-3, 5-diisopropyl-benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Ethyl-3, 5-diisopropyl-benzene has been primarily detected in urine. Within the cell, 1-ethyl-3, 5-diisopropyl-benzene is primarily located in the membrane (predicted from logP).
1-Ethyl-3,5-diisopropyl-benzene is an alkylbenzene.
CAS No. 15181-13-2
Molecular Formula C14H22
Molecular Weight 190.32 g/mol
IUPAC Name 1-ethyl-3,5-di(propan-2-yl)benzene
Standard InChI InChI=1S/C14H22/c1-6-12-7-13(10(2)3)9-14(8-12)11(4)5/h7-11H,6H2,1-5H3
Standard InChI Key HWWKORYFZUHZKW-UHFFFAOYSA-N
SMILES CCC1=CC(=CC(=C1)C(C)C)C(C)C
Canonical SMILES CCC1=CC(=CC(=C1)C(C)C)C(C)C

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